Cas no 96-16-2 (Propanenitrile,3-amino-2-methyl-)

• Product Name: Propanenitrile,3-amino-2-methyl-
• CAS No: 96-16-2
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 807527
• PubChem ID: 78947
• Update Time: 2025-05-20

Propanenitrile,3-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-amino-2-methyl-
• (RS)-2-methyl-3-aminopropionitrile
• CS-0253541
• DTXSID70275768
• .BETA.-AMINOISOBUTYRONITRILE
• 3-AMINO-2-METHYLPROPIONITRILE
• F89582
• 3-amino-2-methylpropanenitrile
• 2-Cyanopropylamine
• MFCD11651462
• Propanenitrile, 3-amino-2-methyl-
• Q27259117
• 60585-33-3
• EINECS 202-484-0
• 3-Amino-2-methylpropiononitrile
• EN300-64674
• UNII-486UYT9QQS
• 96-16-2
• NS00040998
• DTXSID70883286
• GDIMNXJSMJSDSB-UHFFFAOYSA-N
• AKOS009132112
• 486UYT9QQS
• 2-METHYL-3-AMINOPROPIONITRILE
• propane, 1-amino-2-cyano-
• 3-amino-2-methyl-propanenitrile

• Inchi： 1S/C4H8N2/c1-4(2-5)3-6/h4H,2,5H2,1H3
• InChI Key： GDIMNXJSMJSDSB-UHFFFAOYSA-N
• SMILES： NCC(C#N)C

Computed Properties

• Exact Mass: 84.068748264g/mol
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Propanenitrile,3-amino-2-methyl-

Comprehensive Overview of Propanenitrile,3-amino-2-methyl- (CAS No. 96-16-2): Properties, Applications, and Industry Insights

Propanenitrile,3-amino-2-methyl- (CAS No. 96-16-2), also known as 2-methyl-3-aminopropionitrile, is a specialized organic compound with significant relevance in pharmaceutical and chemical synthesis. This nitrile derivative features a unique molecular structure, combining an amino group (–NH₂) and a methyl group (–CH₃) attached to a propionitrile backbone. Its chemical formula C₄H₈N₂ and molecular weight of 84.12 g/mol make it a versatile intermediate in fine chemical production.

The compound's physicochemical properties include a boiling point of approximately 195–200°C and moderate solubility in polar solvents like water, ethanol, and acetone. Researchers value its reactivity, particularly in nucleophilic substitution reactions, where the amino group serves as an active site for further derivatization. Recent studies highlight its role in synthesizing heterocyclic compounds, a class of molecules increasingly demanded for drug development targeting neurological and metabolic disorders.

In the pharmaceutical sector, Propanenitrile,3-amino-2-methyl- has gained attention as a precursor for active pharmaceutical ingredients (APIs). Its structural motif appears in several investigational drugs addressing rare diseases—a trending focus area in 2024. The compound's compatibility with green chemistry principles also aligns with industry shifts toward sustainable synthesis methods, as evidenced by its use in catalytic hydrogenation processes with reduced waste generation.

Analytical characterization of CAS No. 96-16-2 typically involves GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently searched by quality control professionals. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its production, addressing growing market demands for batch consistency—a key concern among specialty chemical buyers.

The compound's stability profile warrants careful handling under inert atmospheres to prevent polymerization side reactions, a topic extensively discussed in chemical engineering forums. Interestingly, patent databases reveal innovative applications in electronic materials, where its derivatives function as ligands for metal-organic frameworks (MOFs)—a hot research area in renewable energy storage systems.

Market analysts note rising demand for high-purity Propanenitrile,3-amino-2-methyl- (≥98%), driven by stringent regulatory requirements in GMP manufacturing. Suppliers now emphasize quality documentation including Certificate of Analysis (CoA) and ICH stability studies, reflecting broader industry emphasis on supply chain transparency—a top priority for procurement specialists according to recent surveys.

From an environmental perspective, biodegradation studies of CAS No. 96-16-2 show promising results in aerobic conditions, making it preferable to persistent alternatives. This aligns with the EPA's Safer Choice Program criteria, a trending search term among sustainability officers. Computational chemistry models predict its low bioaccumulation potential, supporting its selection in green solvent formulations.

Emerging applications include its use as a crosslinking agent in specialty polymers for medical devices, particularly in biocompatible hydrogels—a rapidly growing market segment. Research papers frequently cite its role in creating pH-sensitive drug delivery systems, answering frequent queries about smart material chemistry in pharmaceutical forums.

For laboratory handling, technical bulletins recommend storage at 2–8°C under nitrogen, with particular attention to moisture-sensitive reactions—a common troubleshooting topic in organic synthesis communities. The compound's spectral data (IR, UV-Vis) has been extensively cataloged in chemical databases, serving as valuable reference material for analytical method development.

In conclusion, Propanenitrile,3-amino-2-methyl- represents a chemically intriguing and commercially valuable building block. Its multifaceted applications span from pharmaceutical intermediates to advanced material science, positioning it as a compound of continuing interest across scientific disciplines. Ongoing research into its structure-activity relationships promises to unlock further innovative uses in coming years.